Cas no 2404-75-3 (Diethyl butylphosphonate)

Diethyl butylphosphonate structure
Diethyl butylphosphonate structure
Product Name:Diethyl butylphosphonate
CAS No:2404-75-3
MF:C8H19O3P
MW:194.208423852921
MDL:MFCD08445506
CID:84303
PubChem ID:2773687
Update Time:2025-04-18

Diethyl butylphosphonate Chemical and Physical Properties

Names and Identifiers

    • Diethyl butylphosphonate
    • Diethyl 1-butylphosphonate
    • 1-Butylphosphonic acid diethyl ester~Diethyl 1-butanephosphonate
    • Diethyln-butanephosphonate,(n-Butanephosphonicaciddiethylester)
    • 1-diethoxyphosphorylbutane
    • butyldiethylphosphonate
    • diethyl butane-1-phosphonate
    • diethyl butylphosphonite
    • Diethyl n-butanephosphonate
    • diethyl n-butylphosphonate
    • Diethyl-butylphosphonat
    • n-butylphosphonic acid diethyl ester
    • P-Butyl-Phosphonic Acid Diethyl Ester
    • 2404-75-3
    • SCHEMBL575145
    • DTXSID10378641
    • 1-Butylphosphonic acid diethyl ester
    • Diethyl (but-1-yl)phosphonate
    • MFCD08445506
    • Diethyl(1-butyl)phosphonate
    • butyl-phosphonic acid diethyl ester
    • FT-0624796
    • AKOS016007777
    • BP-21376
    • C93449
    • Phosphonic acid, butyl-, diethyl ester
    • CS-0320627
    • KEOJOAVYGLGAIM-UHFFFAOYSA-N
    • MDL: MFCD08445506
    • Inchi: 1S/C8H19O3P/c1-4-7-8-12(9,10-5-2)11-6-3/h4-8H2,1-3H3
    • InChI Key: KEOJOAVYGLGAIM-UHFFFAOYSA-N
    • SMILES: P(CCCC)(=O)(OCC)OCC
    • BRN: 1763851

Computed Properties

  • Exact Mass: 210.10200
  • Monoisotopic Mass: 194.107181
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.983
  • Boiling Point: 74-76°C 1mm
  • Flash Point: 74-76°C/1mm
  • Refractive Index: 1.415
  • PSA: 54.57000
  • LogP: 2.98420
  • Solubility: Unable or difficult to mix

Diethyl butylphosphonate Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25

Diethyl butylphosphonate Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Diethyl butylphosphonate Pricemore >>

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Diethyl butylphosphonate Related Literature

  • 1. 1104. The reactivity of organophosphorus compounds. Part XVII. A novel oxidation of some tervalent compounds: reduction of carbon tetrachloride to chloroform by trialkyl phosphites
    A. J. Burn,J. I. G. Cadogan J. Chem. Soc. 1963 5788
  • 2. Cyclisation of unsaturated phosphoranyl radicals
    Alwyn G. Davies,Maxwell J. Parrott,Brian P. Roberts J. Chem. Soc. Perkin Trans. 2 1976 1066
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